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Compound of Interest

Compound Name: Acid Violet 7

Cat. No.: B1207784

An In-depth Technical Guide to the Laboratory Synthesis and Purification of Acid Violet 7

Introduction

Acid Violet 7 (C.1. 18055) is a synthetic monoazo dye characterized by its vibrant violet color
and its application in various industries, including textiles, leather, paper, and cosmetics.[1][2]
For laboratory purposes, particularly in biological staining and as a reference standard in
analytical studies, a high-purity sample is often required.[1][3] This guide provides a
comprehensive overview of the synthesis and subsequent purification of Acid Violet 7 for use
in research and development settings.

The synthesis is based on a classical azo coupling reaction, a cornerstone of dye chemistry.
The process involves two main stages: the diazotization of an aromatic amine followed by its
coupling with a suitable coupling agent.[1] In the case of Acid Violet 7, the synthesis route
employs the diazotization of N-(4-aminophenyl)acetamide (p-aminoacetanilide) and its
subsequent coupling with 4-Acetamido-5-hydroxynaphthalene-2,7-disulfonic acid (N-acetyl H
acid).

Purification of the crude product is critical to remove unreacted starting materials, by-products,
and inorganic salts. Recrystallization is the most common and effective method for purifying
solid organic compounds like Acid Violet 7. This technique relies on the principle that the
solubility of the desired compound and its impurities differ in a given solvent at different
temperatures.
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Chemical and Physical Properties

A summary of the key properties of Acid Violet 7 is presented below. Understanding these
properties is crucial for its synthesis, handling, and application.

Property Value Reference

Disodium 5-acetamido-3-[(4-

acetamidophenyl)diazenyl]-4-

IUPAC Name
hydroxynaphthalene-2,7-
disulfonate
C.l. Name Acid Violet 7, C.I. 18055
CAS Number 4321-69-1
Molecular Formula C20H16N4Na209S2
Molecular Weight 566.47 g/mol
Appearance Violet or deep red powder
B Soluble in water; insoluble in
Solubility ]
most organic solvents
Maximum Absorption (Amax) 520 nm (in water)

Synthesis of Acid Violet 7

The synthesis of Acid Violet 7 is a two-step process involving the formation of a diazonium salt
from p-aminoacetanilide, which then couples with N-acetyl H acid to form the final azo dye.

Synthesis Workflow

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1207784?utm_src=pdf-body
https://www.benchchem.com/product/b1207784?utm_src=pdf-body
https://www.benchchem.com/product/b1207784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Crude Acid Violet 7
(Filter Cake)

Dissolve in
Minimum Hot Water

Slow Cooling
(Room Temp -> Ice Bath)

Vacuum Filtration

Dry Crystals
(Oven or Desiccator)

Pure Acid Violet 7
Crystals

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1207784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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